N-(2-(1H-indol-3-yl)ethyl)-5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-[2-(1H-indol-3-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C21H22ClN3O3/c22-18-11-15(13-25-21(18)28-16-6-9-27-10-7-16)20(26)23-8-5-14-12-24-19-4-2-1-3-17(14)19/h1-4,11-13,16,24H,5-10H2,(H,23,26)
• InChI Key: CSNUFIVCRYVMEO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=C(C=C(C=N2)C(=O)NCCC3=CNC4=CC=CC=C43)Cl
• Molecular Formula: C21H22ClN3O3
• Molecular Weight: 399.9 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C21H22ClN3O3 and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity and Structure-Activity Relationships

Research has explored derivatives of nicotinic acid, such as N-(arylmethoxy)-2-chloronicotinamides, for their potential as natural-product-based herbicides. These compounds have shown excellent herbicidal activity against specific weeds, with certain derivatives exhibiting significant potency. The study of these compounds provides insights into structure-activity relationships that could inform the development of new herbicides targeting monocotyledonous weeds (Chen Yu et al., 2021).

Molecular Assemblies and Crystal Engineering

Another research area involves the synthesis and structural evaluation of cocrystals involving nicotinamide and other pharmaceutically active compounds. These studies aim to understand basic recognition patterns and energetic features within crystal lattices, offering valuable insights into crystal engineering and the design of new material properties (K. Jarzembska et al., 2017).

Multicomponent Crystals and Supramolecular Synthons

Research on multicomponent crystals of nicotinamide with various dicarboxylic acids has revealed complex supramolecular synthons, highlighting the potential of these compounds in stabilizing unique crystal structures. This work contributes to our understanding of molecular interactions and could influence the design of novel materials and pharmaceuticals (Babulal Das et al., 2011).

Corrosion Inhibition

Nicotinamide derivatives have been studied for their corrosion inhibition effects on mild steel in acidic environments. These compounds demonstrate significant potential in protecting metals from corrosion, an application with implications for industrial chemistry and materials science (M. P. Chakravarthy et al., 2014).

Antimicrobial and Antifungal Activities

Synthesis and biological studies on fused pyrazoles and their derivatives, including those involving nicotinamide, have been carried out to explore their antimicrobial and antifungal properties. These compounds show promising results against various microbial strains, highlighting their potential as novel therapeutic agents (Ajit Joshi et al., 2010).